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Compound of Interest |

Compound Name: 2,2,5-Trifluoro-1,3-benzodioxole
CAS No.: 656-43-9
Cat. No.: B1586168
Get Quote
. J

A Note on Chemical Identification: The CAS number 656-43-9, provided in the topic query,
correctly corresponds to the compound 2,2,5-Trifluoro-1,3-benzodioxole. Publicly available
technical information on this specific fluorinated compound is limited, precluding the creation of
an in-depth guide. Conversely, the structural elements suggested by the query's context align
with 4-Methoxy-a-methylphenethylamine (PMA), a compound of significant interest to
researchers, scientists, and drug development professionals. PMA is correctly identified by
CAS Number 64-13-1. This guide will focus on PMA to provide a comprehensive and valuable
technical resource for the intended audience.

Introduction

4-Methoxy-a-methylphenethylamine, commonly known as para-Methoxyamphetamine (PMA),
is a substituted phenethylamine and a member of the amphetamine class of compounds. It is a
chiral molecule, existing as two enantiomers, (R)- and (S)-4-methoxy-a-methylphenethylamine.
The compound has garnered significant attention in the fields of medicinal chemistry,
pharmacology, and forensic science due to its potent pharmacological activity. Unlike many
other amphetamine derivatives that primarily act as stimulants, PMA exhibits a more complex
pharmacological profile, predominantly characterized by potent serotonin-releasing and
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monoamine oxidase-inhibiting properties.[1] This guide provides a detailed overview of the
nomenclature, physicochemical properties, synthesis, pharmacology, and analytical
methodologies for 4-methoxy-a-methylphenethylamine.

Physicochemical Properties and Nomenclature

A clear understanding of the fundamental properties of a compound is critical for its synthesis,
handling, and analysis.

Property Value Reference

1-(4-methoxyphenyl)propan-2-
IUPAC Name (_ yphenylprop PubChem CID 31721[1]
amine

para-Methoxyamphetamine,

Synonyms Wikipedia[2
ynony PMA, 4-MA P 2l
CAS Number 64-13-1 Wikipedia[2]
Molecular Formula C10H15NO PubChem CID 31721[1]
Molecular Weight 165.23 g/mol PubChem CID 31721[1]
White crystalline powder (as
Appearance ResearchGate[3]
HCI salt)
XLogP3 1.8 PubChem CID 31721[1]
Hydrogen Bond Donor Count 1 PubChem CID 31721[1]
Hydrogen Bond Acceptor
2 PubChem CID 31721[1]
Count
Topological Polar Surface Area  35.3 A2 PubChem CID 31721[1]

Synthesis of 4-Methoxy-a-methylphenethylamine

The synthesis of PMA can be approached through several routes, often starting from readily
available precursors. The choice of synthetic pathway can influence the yield, purity, and
stereochemistry of the final product. Two common methods are the Leuckart reaction using the
corresponding ketone and the chiral synthesis from tyrosine.
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Synthesis Workflow Overview

The following diagram illustrates two primary pathways for the synthesis of PMA.
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Caption: Overview of Leuckart and Chiral Synthesis Pathways for PMA.

Experimental Protocol: Chiral Synthesis from L-Tyrosine

This protocol describes the synthesis of optically active (R)-4-methoxy-a-
methylphenethylamine from L-tyrosine, a method that provides high enantiomeric purity. The
causality behind this multi-step synthesis lies in preserving and transferring the inherent

© 2026 BenchChem. All rights reserved. 3/14 Tech Support


https://www.benchchem.com/product/b1586168/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-4-methoxy-methylphenethylamine-pma
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586168?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

chirality of the starting material, L-tyrosine, to the final product. This is crucial for structure-
activity relationship studies and for the synthesis of specific 32-selective agonists where one
enantiomer is significantly more active.[4][5]

Step 1: Esterification and Protection of L-Tyrosine

e Suspend L-tyrosine (300 g, 1.657 mol) in ethanol (EtOH).

¢ Add thionyl chloride (SOCI2) (320 ml) dropwise over 1 hour under ice-salt cooling.
 Stir the mixture at room temperature overnight.

» Concentrate the reaction mixture in vacuo.

o Treat with diethyl ether (Et20) to precipitate the hydrochloride salt. Collect the crystals by
filtration.

e Dissolve the salt in a mixture of ethyl acetate (AcOEt, 2 L), potassium carbonate (K2COs,
460 g), and water (1.4 L).

» Add benzyloxycarbonyl chloride (282 g) dropwise under ice-water cooling. Stir for 30
minutes.

o Separate the AcOEt layer, wash sequentially with water, dilute HCI, and brine, then dry over
anhydrous sodium sulfate (NazSOa).

* Remove the solvent and dissolve the residue in dimethyl sulfoxide (DMSO, 2.6 L).

o Add powdered K2COs (685 g) and methyl iodide (CHsl, 423 g). Stir at room temperature for
16 hours.

 Dilute with water and extract with benzene. Wash the benzene extract with aqueous NaOH
and brine, dry over Na2SOa, and concentrate in vacuo to yield (S)-Ethyl a-N-
Benzyloxycarbonylamino-4-methoxybenzenepropionate ((S)-2).[4]

Step 2: Reduction to the Alcohol

e Prepare a solution of sodium borohydride (NaBHa4, 188 g, 4.95 mol) in EtOH (2 L).
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Add a solution of (S)-2 (605 g) in EtOH (4 L) to the NaBHa solution under ice-water cooling.

Stir at room temperature for 7 hours.

Decompose excess NaBHa4 by the slow addition of acetone (1.5 L) under ice-water cooling.

Neutralize the mixture with concentrated HCI (412 ml).

Filter off insoluble material and concentrate the filtrate in vacuo.

Extract the residue with AcOEt. Wash the organic layer with water, dilute aqueous NaOH,
and brine, then dry over Na2S0Oa to yield (S)-N-B-Benzyloxycarbonylamino-4-
methoxybenzenepropanol ((S)-3).[4]

Step 3: Tosylation of the Alcohol

Prepare a stirred mixture of (S)-3 (220.5 g, 0.7 mol), 10% aqueous NaOH (1.12 L), p-
toluenesulfonyl chloride (143 g, 0.75 mol), and benzene (1.68 L).

Slowly add a solution of n-BusN-HSOa (47 g, 138 mmol) in water (200 ml) under ice-water
cooling over 15 minutes.

Stir the mixture at 15-20°C for 30 minutes.

Separate the benzene layer, wash with water, and dry over Na2SOa.

Evaporate the solvent in vacuo to yield (S)-N-Benzyloxycarbonyl-4-methoxy-a-p-
tosyloxymethyl benzeneethanamine ((S)-4).[4]

Step 4: Reductive Cleavage and Deprotection (Final Product)

The O-tosylate intermediate ((S)-4) is subjected to a one-pot zinc reduction in the presence
of water and sodium iodide (Nal) to convert the tosylate to a methyl group.

The benzyloxycarbonyl protecting group is then removed via catalytic hydrogenolysis (e.qg.,
using 10% Pd/C) to yield the final product, (R)-4-methoxy-a-methylphenethylamine.[4][5]

Pharmacology and Mechanism of Action
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PMA's pharmacological profile is distinct from classical stimulants like amphetamine. Its
primary mechanism involves a potent interaction with the serotonin (5-HT) system.

Core Pharmacological Actions

o Serotonin Releasing Agent: PMA is a potent and selective serotonin releasing agent (SSRA).
[1] It facilitates the release and inhibits the reuptake of serotonin from presynaptic neurons,
leading to a rapid and significant increase in extracellular serotonin levels.[1]

e Monoamine Oxidase Inhibition: PMA is a potent, selective, and reversible inhibitor of
monoamine oxidase A (MAO-A), with a Ki value of approximately 0.22 pM.[1] It shows only
weak activity against MAO-B. This inhibition prevents the breakdown of serotonin and other
monoamines, further potentiating its effects.

The combination of serotonin release and MAO-A inhibition can lead to dangerously high levels
of synaptic serotonin, a condition known as serotonin syndrome, which is a primary contributor
to its toxicity.

Receptor Interactions

PMA's direct affinity for serotonin receptors is relatively low. Its effects are primarily mediated
by its actions on monoamine transporters and MAO. The following diagram illustrates the
primary mechanism of action.
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PMA enters the neuron via SERT and disrupts the proton gradient of synaptic vesicles via VMATZ2, causing a massive, non-exocytotic release of serotonin into the cytoplasm. It also inhibits MAO-A, preventing serotonin breakdown.
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Caption: Mechanism of PMA-induced serotonin release and MAO-A inhibition.
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Quantitative Receptor Binding Data

While PMA's primary action is not direct receptor agonism, understanding the binding affinities
of related methoxylated amphetamines provides crucial context for structure-activity
relationships.

Compound 5-HTi1a (Ki, nM)  5-HT2a (Ki, nM)  5-HT2C (Ki, nM) Reference
PMA (4-MA) >20,000 11,200 >13,000 Wikipedia[2]
ACS
2,5-DMA - >10,000 -
Publications[6]
DOM (STP) - - - Wikipedia[7]
TMA-2 - 1300-4400 - Frontiers[8]

Note: Data for directly comparable assays can be limited. Values are indicative of relative
affinities.

Analytical Methodologies

The unambiguous identification of PMA in seized materials or biological samples is critical for
forensic and clinical toxicology. Gas Chromatography-Mass Spectrometry (GC-MS) is the gold
standard for this purpose.

Sample Preparation and Derivatization

Due to the polar nature of the primary amine group, derivatization is often required to improve
chromatographic peak shape and mass spectral characteristics.

Workflow for Sample Analysis
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Caption: General workflow for the GC-MS analysis of PMA.

Experimental Protocol: GC-MS Analysis of PMA in a
Seized Tablet

This protocol provides a representative method for the identification of PMA in a solid sample.
The choice of a liquid-liquid extraction is a robust method for isolating the analyte from tablet
excipients. Derivatization with pentafluoropropionic anhydride (PFPA) is a common and
effective strategy for amphetamines, creating a stable derivative with a characteristic mass
spectrum.[6]

Step 1. Sample Preparation and Extraction
o Grind the tablet into a fine, homogenous powder using a mortar and pestle.

» Weigh approximately 10 mg of the powder and transfer it to a 15 mL centrifuge tube.
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e Add 5 mL of methanol, vortex for 1 minute, and sonicate for 10 minutes to dissolve the active
components.

o Centrifuge at 3000 rpm for 5 minutes to pellet the insoluble excipients.

o Carefully transfer the methanol supernatant to a clean tube. This is the sample extract.
Step 2: Derivatization

o Transfer 100 pL of the sample extract to a GC vial insert.

o Evaporate the methanol to dryness under a gentle stream of nitrogen at <60°C.

e Reconstitute the residue in 50 pL of a toluene:acetonitrile mixture (95:5).

e Add 50 pL of pentafluoropropionic anhydride (PFPA).

e Cap the vial and heat at 70°C for 20 minutes.

o Evaporate the solution to dryness again under a gentle stream of nitrogen at <60°C.

e Reconstitute the final residue in 100 pL of ethyl acetate for injection.[6]

Step 3: GC-MS Instrumental Parameters
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Parameter Setting Rationale
GC System Agilent 7890B or equivalent Standard, reliable platform
Agilent 5977A MSD or Provides high sensitivity and
MS System ) -
equivalent specificity
o Inert, low-bleed column
Rxi-5Sil MS (30 m x 0.25 mm ) o
Column ) ) suitable for derivatized
ID, 0.25 um film) or equivalent ]
amines[9]
o ) ] Maximizes sensitivity for trace
Injection 1 pL, Splitless (1 min hold) )
analysis
Ensures rapid volatilization of
Inlet Temp. 250°C o
the derivative
) Helium, Constant Flow @ 1.0 Inert carrier gas, standard flow
Carrier Gas

mL/min

rate

Oven Program

Initial 90°C (hold 1 min), ramp
10°C/min to 280°C (hold 5

min)

Provides good separation of
PMA from potential
impurities[10]

Prevents condensation of

Transfer Line 280°C

analytes

Standard temperature for
lon Source 230°C o

electron ionization

Standard temperature for the
Quadrupole 150°C ]

mass filter

Standard, produces
lonization Electron Impact (EIl) at 70 eV reproducible fragmentation

patterns

For identification by library
Scan Mode Full Scan (m/z 40-550)

matching

The resulting mass spectrum of the PFPA-derivatized PMA can then be compared to a

reference library for positive identification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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